molecular formula C14H22O2 B8541330 1,3-Dibutoxybenzene CAS No. 56106-38-8

1,3-Dibutoxybenzene

Cat. No.: B8541330
CAS No.: 56106-38-8
M. Wt: 222.32 g/mol
InChI Key: OIPUSGXLZPNABH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Dibutoxybenzene (C₁₄H₂₂O₂) is a substituted benzene derivative featuring two butoxy (-OCH₂CH₂CH₂CH₃) groups at the 1 and 3 positions of the aromatic ring. The meta-substitution pattern may influence its electronic properties and reactivity compared to para-substituted analogs.

Properties

CAS No.

 56106-38-8

Molecular Formula

 C14H22O2

Molecular Weight

 222.32 g/mol

IUPAC Name

 1,3-dibutoxybenzene

InChI

 InChI=1S/C14H22O2/c1-3-5-10-15-13-8-7-9-14(12-13)16-11-6-4-2/h7-9,12H,3-6,10-11H2,1-2H3

InChI Key

 OIPUSGXLZPNABH-UHFFFAOYSA-N

Canonical SMILES

 CCCCOC1=CC(=CC=C1)OCCCC

Origin of Product

 United States

Comparison with Similar Compounds

Key Observations:

  • Functional Groups : Replacement of butoxy with acetoxy (as in 1,3-Diacetoxybenzene) increases polarity and susceptibility to hydrolysis .
  • Alkyl Chain Length : Longer chains (e.g., hexadecyl in 1,2-Dihexadecyloxybenzene) enhance hydrophobicity and molecular weight significantly .

Chemical Reactivity

  • 1,4-Dibutoxybenzene : Para-substitution may stabilize resonance structures, influencing reactivity in coupling reactions .
  • 1,3-Diacetoxybenzene : Acetate groups enable nucleophilic acyl substitution, making it a precursor for pharmaceuticals or polymers .

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name *

Email *

Phone

Country

Product Name

Quantity *

Message